Cas no 61921-81-1 (1H-Indole-1-acetamide, 3-methyl-)
61921-81-1 structure
Product Name:1H-Indole-1-acetamide, 3-methyl-
CAS No:61921-81-1
MF:C11H12N2O
MW:188.225782394409
CID:463055
PubChem ID:21386766
Update Time:2025-04-19
1H-Indole-1-acetamide, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-acetamide, 3-methyl-
- 2-(3-methylindol-1-yl)acetamide
- SCHEMBL8531490
- CHEMBL3252104
- DTXSID00612748
- 61921-81-1
- 2-(3-Methyl-1H-indol-1-yl)acetamide
-
- Inchi: 1S/C11H12N2O/c1-8-6-13(7-11(12)14)10-5-3-2-4-9(8)10/h2-6H,7H2,1H3,(H2,12,14)
- InChI Key: UKHNYWSIKQJMST-UHFFFAOYSA-N
- SMILES: O=C(CN1C=C(C)C2C=CC=CC1=2)N
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48Ų
Experimental Properties
- PSA: 48.02
1H-Indole-1-acetamide, 3-methyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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